Cas no 1261452-50-9 (Naphthalene, 1-iodo-8-(trifluoromethyl)-)

• Product Name: Naphthalene, 1-iodo-8-(trifluoromethyl)-
• CAS No: 1261452-50-9
• MF: C₁₁H₆F₃I
• MW: 322.07
• MDL: MFCD18412833
• CID: 5207130
• Update Time: 2025-06-12

Naphthalene, 1-iodo-8-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 1-iodo-8-(trifluoromethyl)-
• 8-Iodo-1-(trifluoromethyl)naphthalene

• MDL： MFCD18412833
• Inchi： 1S/C11H6F3I/c12-11(13,14)8-5-1-3-7-4-2-6-9(15)10(7)8/h1-6H
• InChI Key： LRRCTOQQWMOSHF-UHFFFAOYSA-N
• SMILES： C1(I)=C2C(C=CC=C2C(F)(F)F)=CC=C1

Additional information on Naphthalene, 1-iodo-8-(trifluoromethyl)-

Recent Advances in the Study of Naphthalene, 1-iodo-8-(trifluoromethyl)- (CAS: 1261452-50-9) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound Naphthalene, 1-iodo-8-(trifluoromethyl)- (CAS: 1261452-50-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses. The compound's trifluoromethyl and iodine substituents make it a valuable intermediate in the development of novel pharmaceuticals and chemical probes.

Recent studies have explored the synthetic pathways for Naphthalene, 1-iodo-8-(trifluoromethyl)-, highlighting its role as a versatile building block in organic synthesis. Researchers have successfully employed this compound in the construction of complex molecules, leveraging its reactivity to introduce fluorine-containing groups into target structures. The presence of the trifluoromethyl group is particularly noteworthy, as it often enhances the metabolic stability and bioavailability of pharmaceutical compounds.

In the realm of biological applications, preliminary investigations have demonstrated that Naphthalene, 1-iodo-8-(trifluoromethyl)- exhibits interesting interactions with various biological targets. Its potential as a molecular probe for studying protein-ligand interactions has been explored, with promising results in fluorescence-based assays. The iodine substituent provides an excellent handle for further functionalization through cross-coupling reactions, making this compound particularly valuable for medicinal chemistry applications.

Recent pharmacological studies have begun to uncover the therapeutic potential of derivatives based on the Naphthalene, 1-iodo-8-(trifluoromethyl)- scaffold. Several research groups have reported the development of novel compounds that show activity against specific disease targets, including certain types of cancer and neurological disorders. The unique electronic properties imparted by the trifluoromethyl group appear to play a crucial role in these biological activities.

Looking forward, the compound's potential in drug discovery appears promising. Current research efforts are focused on optimizing its synthetic accessibility and exploring its applications in targeted drug delivery systems. The combination of its structural features and demonstrated biological activity positions Naphthalene, 1-iodo-8-(trifluoromethyl)- as a compound of significant interest for future pharmaceutical development.